Cas no 1507171-04-1 ((3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine)

• Product Name: (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine
• CAS No: 1507171-04-1
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 6268345
• PubChem ID: 79709597
• Update Time: 2025-06-23

(3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine
• CS-0300157
• [(3-bromo-5-fluorophenyl)methyl](2-chloroethyl)amine
• AKOS018266858
• 1507171-04-1
• n-(3-Bromo-5-fluorobenzyl)-2-chloroethan-1-amine
• EN300-1699901

• Inchi： 1S/C9H10BrClFN/c10-8-3-7(4-9(12)5-8)6-13-2-1-11/h3-5,13H,1-2,6H2
• InChI Key： UQODCURPPZYLBB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CNCCCl)F

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine

Introduction to (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine and Its Significance in Modern Chemical Research

(3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine, CAS No. 1507171-04-1) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the aromatic ring, coupled with the N-methyl(2-chloroethyl)amino group, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine exhibits a balance of electrophilic and nucleophilic centers, which are crucial for its reactivity in various chemical transformations. The bromo substituent, for instance, can participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, while the fluoro group can influence the electronic properties of the aromatic ring. These features make it an attractive building block for constructing more complex molecules.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine into pharmaceuticals often leads to better pharmacokinetic profiles, making these compounds more effective in clinical settings. (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine fits well within this trend, as its fluorine-containing moiety can contribute to these desirable properties.

The N-methyl(2-chloroethyl)amino group in (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine also plays a critical role in its chemical behavior. This group can act as a nucleophile in various reactions, allowing for further functionalization and the construction of more intricate molecular architectures. Additionally, the presence of chlorine atoms can enhance the lipophilicity of the compound, which is often a desirable trait for drug candidates.

Recent studies have highlighted the utility of (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine as a precursor in the synthesis of bioactive molecules. For example, researchers have utilized this compound to develop novel kinase inhibitors, which are important in the treatment of various cancers and inflammatory diseases. The ability to modify both the aromatic ring and the amine moiety provides a high degree of flexibility in designing molecules with specific biological activities.

The synthesis of (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations are commonly employed to construct the desired framework. These synthetic strategies not only highlight the versatility of (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine but also demonstrate the advancements in synthetic organic chemistry that enable the efficient preparation of complex molecules.

In addition to its pharmaceutical applications, (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers and specialty chemicals with tailored properties. The ability to incorporate fluorine and bromine into these materials can lead to enhanced stability and performance under various conditions.

The growing body of research on (3-bromo-5-fluorophenyl)methyl(2-chloroethyl)amine underscores its importance as a versatile intermediate in chemical synthesis. As our understanding of its reactivity and applications continues to expand, this compound is likely to play an even greater role in future research endeavors. The combination of its structural features and synthetic utility makes it a valuable asset for chemists working across multiple disciplines.